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Compound of Interest

Compound Name: (+)-Carazolol

Cat. No.: B1625958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of radioiodinated carazolol analogs

for the in vivo imaging of beta-adrenergic receptors (β-ARs). Carazolol is a high-affinity, non-

selective β-AR antagonist that can be labeled with radioisotopes of iodine (e.g., Iodine-123,

Iodine-125) for single-photon emission computed tomography (SPECT) imaging. This

technique is invaluable for studying the density and distribution of β-ARs in various

physiological and pathological conditions, particularly in cardiovascular and neurological

research.

Beta-Adrenergic Signaling Pathway
Beta-adrenergic receptors are G-protein coupled receptors that play a crucial role in mediating

the physiological effects of catecholamines like epinephrine and norepinephrine. The binding of

an agonist to the β-AR initiates a signaling cascade, primarily through the activation of adenylyl

cyclase, which leads to the production of cyclic AMP (cAMP). cAMP, in turn, activates protein

kinase A (PKA), which phosphorylates various downstream targets, resulting in a cellular

response. Radioiodinated carazolol analogs act as antagonists, binding to the receptor and

allowing for its visualization without initiating this downstream signaling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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